REACTION_SMILES
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[CH3:12][CH2:13][OH:14].[CH:1]1([n:4]2[n:5][c:6]([N+:9]([O-:10])=[O:11])[cH:7][cH:8]2)[CH2:2][CH2:3]1>>[CH:1]1([n:4]2[n:5][c:6]([NH2:9])[cH:7][cH:8]2)[CH2:2][CH2:3]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1ccn(C2CC2)n1
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Name
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Type
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product
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Smiles
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Nc1ccn(C2CC2)n1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |